1. Home
  2. Product
  3. 2-[2-[(1R,2S)-2-[2-[bis(carboxymethyl)amino]-5-[hydroxy-(6-nitro-1,3-benzodioxol-5-yl)methyl]phenoxy]cyclopentyl]oxy-N-(carboxymethyl)-4-methylanilino]acetic acid
2-[2-[(1R,2S)-2-[2-[bis(carboxymethyl)amino]-5-[hydroxy-(6-nitro-1,3-benzodioxol-5-yl)methyl]phenoxy]cyclopentyl]oxy-N-(carboxymethyl)-4-methylanilino]acetic acid 2-[2-[(1R,2S)-2-[2-[bis(carboxymethyl)amino]-5-[hydroxy-(6-nitro-1,3-benzodioxol-5-yl)methyl]phenoxy]cyclopentyl]oxy-N-(carboxymethyl)-4-methylanilino]acetic acid
Brand Name: Vulcanchem
CAS No.: 109267-14-3
VCID: VC20773764
InChI: InChI=1S/C34H35N3O15/c1-18-5-7-21(35(13-30(38)39)14-31(40)41)26(9-18)51-24-3-2-4-25(24)52-27-10-19(6-8-22(27)36(15-32(42)43)16-33(44)45)34(46)20-11-28-29(50-17-49-28)12-23(20)37(47)48/h5-12,24-25,34,46H,2-4,13-17H2,1H3,(H,38,39)(H,40,41)(H,42,43)(H,44,45)/t24-,25+,34?/m1/s1
SMILES: CC1=CC(=C(C=C1)N(CC(=O)O)CC(=O)O)OC2CCCC2OC3=C(C=CC(=C3)C(C4=CC5=C(C=C4[N+](=O)[O-])OCO5)O)N(CC(=O)O)CC(=O)O
Molecular Formula: C34H35N3O15
Molecular Weight: 725.7 g/mol

2-[2-[(1R,2S)-2-[2-[bis(carboxymethyl)amino]-5-[hydroxy-(6-nitro-1,3-benzodioxol-5-yl)methyl]phenoxy]cyclopentyl]oxy-N-(carboxymethyl)-4-methylanilino]acetic acid

CAS No.: 109267-14-3

Cat. No.: VC20773764

Molecular Formula: C34H35N3O15

Molecular Weight: 725.7 g/mol

* For research use only. Not for human or veterinary use.

2-[2-[(1R,2S)-2-[2-[bis(carboxymethyl)amino]-5-[hydroxy-(6-nitro-1,3-benzodioxol-5-yl)methyl]phenoxy]cyclopentyl]oxy-N-(carboxymethyl)-4-methylanilino]acetic acid - 109267-14-3

Specification

CAS No. 109267-14-3
Molecular Formula C34H35N3O15
Molecular Weight 725.7 g/mol
IUPAC Name 2-[2-[(1R,2S)-2-[2-[bis(carboxymethyl)amino]-5-[hydroxy-(6-nitro-1,3-benzodioxol-5-yl)methyl]phenoxy]cyclopentyl]oxy-N-(carboxymethyl)-4-methylanilino]acetic acid
Standard InChI InChI=1S/C34H35N3O15/c1-18-5-7-21(35(13-30(38)39)14-31(40)41)26(9-18)51-24-3-2-4-25(24)52-27-10-19(6-8-22(27)36(15-32(42)43)16-33(44)45)34(46)20-11-28-29(50-17-49-28)12-23(20)37(47)48/h5-12,24-25,34,46H,2-4,13-17H2,1H3,(H,38,39)(H,40,41)(H,42,43)(H,44,45)/t24-,25+,34?/m1/s1
Standard InChI Key YJWKNHUIANVYJG-OWKMTWDVSA-N
Isomeric SMILES CC1=CC(=C(C=C1)N(CC(=O)O)CC(=O)O)O[C@@H]2CCC[C@@H]2OC3=C(C=CC(=C3)C(C4=CC5=C(C=C4[N+](=O)[O-])OCO5)O)N(CC(=O)O)CC(=O)O
SMILES CC1=CC(=C(C=C1)N(CC(=O)O)CC(=O)O)OC2CCCC2OC3=C(C=CC(=C3)C(C4=CC5=C(C=C4[N+](=O)[O-])OCO5)O)N(CC(=O)O)CC(=O)O
Canonical SMILES CC1=CC(=C(C=C1)N(CC(=O)O)CC(=O)O)OC2CCCC2OC3=C(C=CC(=C3)C(C4=CC5=C(C=C4[N+](=O)[O-])OCO5)O)N(CC(=O)O)CC(=O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19